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Compound of Interest

Compound Name: 2-Hydroxybutanamide

Cat. No.: B2969942 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Hydroxybutanamide, a chiral α-hydroxy amide, is a versatile chemical intermediate with

significant potential in various industrial sectors, most notably in pharmaceuticals. Its

bifunctional nature, possessing both a hydroxyl and an amide group, allows for diverse

chemical modifications, making it a valuable building block in the synthesis of complex

molecules. This technical guide provides a comprehensive overview of the chemical properties,

synthesis methodologies, and known industrial applications of 2-hydroxybutanamide, with a

focus on its role in drug development.

Chemical and Physical Properties
2-Hydroxybutanamide is a small organic molecule with the chemical formula C₄H₉NO₂. Its

structure and key physicochemical properties are summarized in the table below.
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Property Value Source

IUPAC Name 2-hydroxybutanamide --INVALID-LINK--

Molecular Formula C₄H₉NO₂ --INVALID-LINK--

Molecular Weight 103.12 g/mol --INVALID-LINK--

CAS Number 1113-58-2 --INVALID-LINK--

Appearance Colorless to pale yellow liquid --INVALID-LINK--

Solubility
Soluble in water and various

organic solvents
--INVALID-LINK--

Synthesis of 2-Hydroxybutanamide
Several synthetic routes to 2-hydroxybutanamide have been reported, primarily involving the

hydrolysis of 2-bromobutanamide or the direct amidation of 2-hydroxybutanoic acid.

Hydrolysis of 2-Bromobutanamide
A common laboratory-scale synthesis involves the nucleophilic substitution of 2-

bromobutanamide with a hydroxide source.

Experimental Protocol (General):

Reaction Setup: 2-bromobutanamide is dissolved in an aqueous or ethanolic solution.

Hydrolysis: An aqueous solution of a base (e.g., sodium hydroxide) is added to the solution.

Reflux: The reaction mixture is heated under reflux conditions. The exact temperature and

reaction time are optimized based on the scale and specific reagents used.

Work-up: After the reaction is complete, the mixture is cooled, and the product is isolated and

purified using standard techniques such as extraction and crystallization.

Note: Detailed industrial-scale protocols with specific parameters such as concentrations,

temperatures, and reaction times are not readily available in the public domain.
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Caption: Hydrolysis of 2-Bromobutanamide.

Direct Amidation of 2-Hydroxybutanoic Acid
This method involves the direct conversion of the carboxylic acid group of 2-hydroxybutanoic

acid into an amide.

Experimental Protocol (General):

Activation: The carboxylic acid group of 2-hydroxybutanoic acid is activated. This can be

achieved by various methods, such as conversion to an acid chloride or using a coupling

agent.

Ammonolysis: The activated acid is then reacted with ammonia or an amine to form the

amide.

Purification: The final product is purified to remove byproducts and unreacted starting

materials.

Caption: Direct Amidation of 2-Hydroxybutanoic Acid.

Industrial Applications
The primary industrial application of 2-hydroxybutanamide and its derivatives lies in the

pharmaceutical sector. Its use in agrochemicals and specialty polymers has been suggested

but is not well-documented with specific examples in publicly available literature.

Pharmaceutical Applications
(S)-2-Aminobutanamide, a derivative of 2-hydroxybutanamide, is a key chiral precursor in the

synthesis of Brivaracetam, an antiepileptic drug. The synthesis of Brivaracetam involves the

coupling of (S)-2-aminobutanamide with a suitable pyrrolidinone derivative. Several patents

describe various synthetic routes to Brivaracetam, highlighting the importance of this chiral

building block.

Caption: Role in Brivaracetam Synthesis.

Potential as Matrix Metalloproteinase (MMP) Inhibitors
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Derivatives of N-hydroxybutanamide have been investigated as potential inhibitors of matrix

metalloproteinases (MMPs), a family of enzymes involved in tissue remodeling and implicated

in diseases such as cancer. A study on novel N-hydroxybutanamide derivatives demonstrated

their inhibitory activity against several MMPs.

Experimental Protocol for Synthesis of N-Hydroxybutanamide Derivatives (General):

Acylation: An initial amine or carboxylic acid hydrazide is acylated with succinic acid

anhydride.

Imidization: The acylated product undergoes an imidization reaction in the presence of a

polyphosphate ester (PPE) to form an N-substituted succinimide.

Ring Opening: The N-substituted succinimide is then treated with an aqueous solution of

hydroxylamine to yield the N-hydroxybutanamide derivative.[1]

MMP Inhibition Data for a Representative N-Hydroxybutanamide Derivative:

MMP Target IC₅₀ (µM)

MMP-2 1 - 1.5

MMP-9 1 - 1.5

MMP-14 1 - 1.5

Data from a study on an iodoaniline derivative of N¹-hydroxy-N⁴-phenylbutanediamide.[1]

In vivo studies in a mouse model of B16 melanoma showed that this derivative exhibited both

antitumor and antimetastatic effects, with a 61.5% inhibition of tumor growth and an 88.6%

inhibition of metastasis.[1]

Caption: MMP Inhibition by N-Hydroxybutanamide Derivative.

Agrochemical and Specialty Polymer Applications
While the literature suggests the potential use of 2-hydroxybutanamide as an intermediate in

the synthesis of agrochemicals and specialty polymers, specific examples and detailed
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applications are not well-documented in publicly accessible sources. Its bifunctional nature

makes it a plausible candidate for incorporation into polymer backbones or as a starting

material for the synthesis of biologically active agrochemical compounds. Further research and

publication in these areas are needed to fully elucidate its industrial potential.

Conclusion
2-Hydroxybutanamide is a valuable chiral building block with established applications in the

pharmaceutical industry, particularly in the synthesis of the antiepileptic drug Brivaracetam.

Furthermore, its derivatives show promise as potent inhibitors of matrix metalloproteinases,

indicating a potential role in oncology drug development. While its application in agrochemicals

and specialty polymers is plausible, it remains an area that requires further exploration and

documentation. The synthesis of 2-hydroxybutanamide can be achieved through established

chemical routes, although detailed industrial-scale protocols are not widely available.

Continued research into the synthesis and application of this versatile molecule is likely to

uncover new and valuable industrial uses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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